![molecular formula C16H18ClNO3S B4677232 1-(3-chlorophenyl)-N-(4-ethoxybenzyl)methanesulfonamide](/img/structure/B4677232.png)
1-(3-chlorophenyl)-N-(4-ethoxybenzyl)methanesulfonamide
Overview
Description
1-(3-chlorophenyl)-N-(4-ethoxybenzyl)methanesulfonamide, commonly known as CEM, is a chemical compound that is widely used in scientific research. CEM is a sulfonamide derivative that has been shown to have a range of biological activities, including anti-inflammatory, antitumor, and antiviral properties.
Mechanism of Action
The mechanism of action of CEM is not fully understood. However, it has been suggested that CEM may exert its biological activities through the inhibition of enzymes involved in various cellular processes. For example, CEM has been shown to inhibit the activity of matrix metalloproteinases, which are enzymes involved in the breakdown of extracellular matrix proteins. This inhibition may contribute to CEM's anti-inflammatory and antitumor activities.
Biochemical and Physiological Effects:
CEM has been shown to have various biochemical and physiological effects. It has been found to decrease the levels of inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. CEM has also been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, CEM has been found to inhibit the activity of viral enzymes, such as herpes simplex virus thymidine kinase.
Advantages and Limitations for Lab Experiments
One advantage of using CEM in lab experiments is its wide range of biological activities. This makes it a versatile compound that can be used in various research areas. Additionally, CEM is relatively easy to synthesize and can be obtained in high purity. However, one limitation of using CEM is its potential toxicity. It has been shown to have cytotoxic effects on some cell lines at high concentrations. Therefore, caution should be taken when using CEM in lab experiments.
Future Directions
There are several future directions for the research on CEM. One direction is to further investigate its mechanism of action. Understanding how CEM exerts its biological activities can help to identify potential targets for drug development. Another direction is to explore the potential of CEM as a therapeutic agent for various diseases. For example, CEM has been suggested as a potential treatment for inflammatory bowel disease and viral infections. Finally, research can be conducted to optimize the synthesis method of CEM to improve its yield and purity.
Scientific Research Applications
CEM has been widely used in scientific research due to its various biological activities. It has been shown to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. CEM has also been found to have antitumor activity in various cancer cell lines, including breast, lung, and colon cancer. Additionally, CEM has been shown to have antiviral activity against herpes simplex virus type 1 and 2.
properties
IUPAC Name |
1-(3-chlorophenyl)-N-[(4-ethoxyphenyl)methyl]methanesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18ClNO3S/c1-2-21-16-8-6-13(7-9-16)11-18-22(19,20)12-14-4-3-5-15(17)10-14/h3-10,18H,2,11-12H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKSJLGNFXQFARH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)CNS(=O)(=O)CC2=CC(=CC=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18ClNO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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